Cas no 1171125-10-2 (Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate)

• Product Name: Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate
• CAS No: 1171125-10-2
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 4823790
• Update Time: 2025-08-05

Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate
• Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate

• Inchi： 1S/C8H11BrN2O2/c1-3-5-6(9)11-7(10-5)8(12)13-4-2/h3-4H2,1-2H3,(H,10,11)
• InChI Key： ZUNQBFMWUCUJBA-UHFFFAOYSA-N
• SMILES： BrC1=C(CC)NC(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 2.5
• Topological Polar Surface Area: 55

Additional information on Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate

Comprehensive Overview of Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate (CAS 1171125-10-2)

Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate (CAS 1171125-10-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazole derivative is characterized by its unique molecular structure, featuring a bromo and ethyl substitution at the 4 and 5 positions, respectively, and an ethyl carboxylate group at the 2-position. The compound's versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds and bioactive agents.

In recent years, the demand for imidazole-based compounds like Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential role in designing enzyme inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. The compound's bromo-substituted imidazole core also makes it a candidate for catalysis and ligand design in coordination chemistry.

The synthesis of Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate typically involves multi-step organic reactions, including bromination and esterification. Its CAS 1171125-10-2 identifier ensures precise tracking in chemical databases, facilitating regulatory compliance and safety assessments. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity, which are critical for research reproducibility.

From an industrial perspective, this compound aligns with the green chemistry movement, as researchers explore solvent-free or low-waste synthetic routes. Its relevance to sustainable pharmaceuticals and crop protection chemicals has also made it a topic of interest in ESG (Environmental, Social, and Governance)-driven investments. Companies are increasingly seeking high-purity intermediates like this to streamline the production of next-generation therapeutics and agrochemicals.

Frequently asked questions about Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate include inquiries about its storage conditions, solubility profiles, and scalability in industrial processes. These queries reflect the compound's practical challenges and opportunities in real-world applications. Additionally, its role in peptide mimetics and small-molecule drug development continues to be a hot topic in academic forums and patent literature.

In summary, Ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate (CAS 1171125-10-2) represents a critical building block in modern synthetic chemistry. Its adaptability to diverse research needs—from medicinal chemistry to material innovation—underscores its importance in advancing scientific and industrial progress. As the demand for tailor-made heterocycles grows, this compound is poised to remain a focal point in cutting-edge research and development.